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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

These application notes provide a detailed protocol for researchers, scientists, and drug
development professionals to conduct shear bond strength testing of Panavia TC, a resin
cement. The following sections outline the necessary materials, step-by-step experimental
procedures, and data presentation guidelines.

Data Presentation

The following table summarizes shear bond strength (SBS) data for various Panavia products
as reported in the literature. This allows for a comparative understanding of the bonding
efficacy of these dental cements to different substrates.
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) Standard ]
Panavia Mean SBS L. Storagel/Aging
Substrate Deviation o
Product (MPa) Conditions
(MPa)

) ) 24 hours water
Panavia 21 Dentin 13.4 2.9
storage

24 hours water
) ) storage + 1500
Panavia 21 Dentin 11.1 2.8
thermocycles

(5°C/55°C)[1]

24 hours in 37°C

water

Panavia V5 Dentin 43.8 -

24 hours in 37°C
water and
Panavia V5 Zirconia - - thermocycling
(3,000 cycles,
4°C-60°C)

Panavia F2.0 Titanium 26.43 6.94 24 hours storage

24 hours storage
Panavia F2.0 Titanium 21.74 6.75 + 5000

thermocycles[2]

Experimental Protocols

This section details the methodology for shear bond strength testing of Panavia TC,
synthesized from manufacturer's instructions and published research studies. The protocol
adheres to the general principles outlined in ISO 29022 for notched-edge shear bond strength
testing.[3][4][5][6]

1. Substrate Preparation (Human Dentin)
o Tooth Selection and Storage:

o Use caries-free human third molars extracted within the last 6 months.[5]
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o Immediately after extraction, thoroughly clean the teeth of any adherent tissue and blood
by rinsing under running water.[5]

o Store the teeth in water at 4°C until use to prevent dehydration and protein denaturation.

[5]

Embedding and Sectioning:

o Embed the teeth in acrylic resin discs.

o Use a low-speed diamond saw under water cooling to create a flat dentin surface.
Polishing:

o Grind the exposed dentin surface with 600-grit silicon carbide (SiC) paper for 60 seconds
to create a standardized smear layer.[7]

o Rinse the polished surface thoroughly with water to remove debris.
. Bonding Procedure
Primer Application:

o Apply ED PRIMER Liquid A and B to the prepared dentin surface according to the
manufacturer's instructions for Panavia 21.[8]

Cement Application:

o Dispense equal amounts of Panavia TC catalyst and universal pastes onto a mixing pad
and mix thoroughly.[8]

o Place a single-sided adhesive Teflon tape with a 3 mm diameter hole over the prepared
dentin surface to define the bonding area.[7]

o Apply the mixed Panavia TC paste into the hole in the Teflon tape.

Restoration Placement:
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o Place a pre-treated restorative material (e.g., a stainless steel cylinder or a composite
resin rod) onto the cement.[7][9]

o Apply a constant load of 100g to the restoration for 10 minutes to allow for self-curing.[7]
o Remove any excess cement from the margins.

o Apply a layer of OXYGUARD II to the margins to prevent an oxygen-inhibited layer and
ensure complete polymerization in an anaerobic environment.[8]

3. Specimen Storage and Aging
e Initial Storage:

o Store the bonded specimens in a humidor at approximately 95% relative humidity for 10
minutes.[7]

o Subsequently, immerse the specimens in distilled water at 37°C for 24 hours before
testing.[7]

e Thermocycling (Optional):

o For studies investigating the durability of the bond, subject the specimens to
thermocycling.

o A common regimen involves 1500 to 5000 cycles in water baths at 5°C and 55°C with a
dwell time of 30 seconds in each bath.[1][2]

4. Shear Bond Strength Testing
o Testing Apparatus:

o Use a universal testing machine with a shear loading fixture.
e Procedure:

o Secure the specimen in the testing machine.
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o Apply a shear force to the base of the restoration-cement interface at a crosshead speed
of 1 mm/min until fracture occurs.[7][10]

o Data Calculation:

o Record the load at which failure occurs (in Newtons).

o Calculate the shear bond strength in megapascals (MPa) by dividing the failure load by
the bonding area (in mmg2).

5. Failure Mode Analysis

o After debonding, examine the fractured surfaces under a stereomicroscope at 40x
magnification to determine the mode of failure.

o Classify the failure as:

[¢]

Adhesive: Failure at the interface between the dentin and the cement.

Cohesive in cement: Failure within the cement itself.

[¢]

Cohesive in dentin: Failure within the dentin.

[e]

Mixed: A combination of adhesive and cohesive failure.

o

Mandatory Visualization

Click to download full resolution via product page

Caption: Workflow for Shear Bond Strength Testing of Panavia TC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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